Cas no 2229368-67-4 (1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene)

• Product Name: 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene
• CAS No: 2229368-67-4
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5820834
• PubChem ID: 165705588
• Update Time: 2025-06-09

1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene
• EN300-1950235
• 2229368-67-4

• Inchi： 1S/C10H9F3O/c1-3-7-4-5-8(14-2)6-9(7)10(11,12)13/h3-6H,1H2,2H3
• InChI Key： HXNKDWZCKPFLJT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C=C)OC)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene

Introduction to 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene (CAS No: 2229368-67-4)

1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene, identified by the CAS number 2229368-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This aromatic hydrocarbon derivative features a unique structural motif, combining an ethenyl (vinyl) group, a methoxy substituent, and a trifluoromethyl group on a benzene ring. Such a configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The compound's molecular structure, characterized by its high degree of fluorination, influences its reactivity and potential applications. The presence of the trifluoromethyl group, in particular, enhances lipophilicity and metabolic stability, which are critical factors in drug design. Recent studies have highlighted the utility of trifluoromethylated aromatic compounds in developing antiviral and anticancer agents due to their ability to modulate enzyme inhibition and receptor binding affinity.

In the realm of pharmaceutical research, 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene has been explored as a precursor for more complex scaffolds. Its vinyl group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, enabling the construction of polycyclic structures with therapeutic potential. Additionally, the methoxy group can be oxidized or reduced to introduce additional functional diversity, facilitating the synthesis of heterocyclic derivatives.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene and its derivatives with greater accuracy. Molecular modeling studies suggest that this compound exhibits favorable solubility parameters and passive membrane permeability, aligning well with the Lipinski rule of five—a key criterion for oral bioavailability. Such insights have accelerated the design of novel compounds targeting neurological disorders and inflammatory diseases.

Beyond pharmaceutical applications, 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene has shown promise in materials science. Its aromatic backbone and electron-withdrawing trifluoromethyl group make it an excellent candidate for organic semiconductors and liquid crystal displays (LCDs). Researchers have demonstrated its incorporation into π-conjugated polymers that exhibit high charge carrier mobility, which is essential for next-generation electronic devices. The methoxy group also contributes to thermal stability, further enhancing its suitability for industrial applications.

The synthesis of 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene typically involves multi-step organic transformations starting from commercially available precursors. A common route includes Friedel-Crafts alkylation followed by selective fluorination and methylation. Catalytic systems employing transition metals such as palladium or copper have been optimized to improve yield and selectivity. Green chemistry principles have also been integrated into these processes to minimize waste and hazardous byproducts, reflecting the growing emphasis on sustainable synthetic methodologies.

In conclusion, 1-ethenyl-4-methoxy-2-(trifluoromethyl)benzene (CAS No: 2229368-67-4) represents a structurally intriguing compound with broad applicability across multiple scientific disciplines. Its unique combination of functional groups positions it as a key intermediate in drug discovery and material innovation. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to play an increasingly significant role in advancing both medicinal chemistry and industrial technology.